3-Ethyl-1-hexene

• CAS: 3404-58-8
• Molecular Formula: C8H16
• Molecular Weight: 112.21 g/mol
• InChI: InChI=1S/C8H16/c1-4-7-8(5-2)6-3/h5,8H,2,4,6-7H2,1,3H3
• InChIKey: OLGHJTHQWQKJQQ-UHFFFAOYSA-N

3-Ethyl-1-hexene Identity and Physicochemical Baseline

3-Ethyl-1-hexene (3EH1, CAS 3404-58-8) is a branched C₈ alpha-olefin (molecular formula C₈H₁₆, MW 112.21 g/mol) [1]. It carries a vinyl group at position 1 and an ethyl branch at position 3 of the hexene backbone. Its experimental boiling point is approximately 110 °C at atmospheric pressure, with a density of ~0.715 g/mL and refractive index of ~1.407 . The compound is a flammable liquid (flash point ~15.5 °C) with a vapor pressure of ~25.7 mmHg at 25 °C . Unlike linear 1-octene, the ethyl branch at position 3 significantly alters the compound’s steric environment around the polymerizable double bond, which has direct consequences for both monomer reactivity and the properties of derived polymers [2].

Branched C8 alpha-olefin with ethyl branch at position 3

Boiling point depression relative to linear 1-octene supports fractionation-based purification

Ethyl branch alters steric environment at vinyl group, impacting monomer reactivity and polymer properties

Flammable liquid; appropriate storage and handling protocols required

• [1] NIST Chemistry WebBook, 3-Ethylhex-1-ene, CAS Registry Number 3404-58-8, https://webbook.nist.gov/cgi/cbook.cgi?ID=C3404588 View Source
• [2] Stricklen, P.M. et al., US Patent 5,115,054, 'Catalysts containing poly(3-ethyl-1-hexene) and uses thereof,' Phillips Petroleum Company, filed October 12, 1990, issued May 19, 1992. View Source

Why 3-Ethyl-1-hexene Cannot Replace Linear C8 Olefins

3-Ethyl-1-hexene possesses a sterically hindered alpha-olefin structure where the ethyl branch at position 3 introduces unique constraints on the geometry and accessibility of the vinyl group [1]. This branching pattern is fundamentally different from linear 1-octene (no branch), positional isomer 2-ethyl-1-hexene (branch at the vinyl carbon), or shorter branched analogs like 3-methyl-1-hexene (methyl vs. ethyl branch). In polymerization, the steric bulk at position 3 governs both the rate of monomer insertion and the crystallinity of the resulting polymer [2]. Prior art catalyst systems that successfully polymerize linear alpha-olefins fail to produce crystalline poly(3EH1), yielding only amorphous material with no measurable melting point [3]. Conversely, properly catalyzed 3EH1 yields a homopolymer with a crystalline melting point exceeding 425 °C — a property unattainable with linear 1-octene or other branched C₈ isomers [4]. Substituting a generic C₈ alpha-olefin for 3EH1 in applications requiring high-temperature polymer performance or specific optical property enhancement would result in catastrophic product failure.

3-Ethyl-1-hexene

Linear 1-octene

Lacks the critical ethyl branch; may not produce crystalline polymer with high melting point.

3-Ethyl-1-hexene

2-Ethyl-1-hexene

Positional isomer with vinylidene structure; boiling point and reactivity profile differ, potentially altering polymer architecture.

3-Ethyl-1-hexene

3-Methyl-1-hexene

Methyl branch may not replicate ethyl steric effects; crystallinity and optical property outcomes may differ.

• [1] Soják, L.; Addová, G.; Kubinec, R.; Kraus, A.; Bohác, A., 'Capillary gas chromatography-mass spectrometry of all 93 acyclic octenes and their identification in fluid catalytic cracked gasoline,' J. Chromatogr. A, 2004, 1025, 2, 237-253, https://doi.org/10.1016/j.chroma.2003.10.112 View Source
• [2] Phillips Petroleum Co., EP0498230B1, 'Polymers of 3-ethyl-1-hexene,' filed January 24, 1992, issued (European Patent Office). View Source
• [3] Corvin, C.D. et al., US Patent 5,475,068, 'Process to make homopolymers of 3-ethyl-1-hexene,' Phillips Petroleum Company, filed May 1, 1995, issued December 12, 1995. View Source
• [4] Phillips Petroleum Co., CA2055667C, 'Polymers of 3-ethyl-1-hexene,' filed January 24, 1992, issued (Canadian Intellectual Property Office). View Source

3-Ethyl-1-hexene Quantitative Differentiation Evidence

Boiling Point vs. Linear 1-Octene

3-Ethyl-1-hexene exhibits a boiling point of approximately 110–112.4 °C at 760 mmHg, which is 9–11 °C lower than its linear isomer 1-octene (121–123 °C at 760 mmHg) [1]. This substantial boiling point depression arises from the ethyl branch at position 3, which reduces molecular surface area and weakens intermolecular van der Waals interactions relative to the linear chain . The difference enables fractionation-based purification of 3EH1 from linear C₈ olefin mixtures.

Boiling Point vs. Linear 1-Octene

Head-to-head

ΔTb = −9 to −11 °C (experimental)
3EH1 ~110 °C; 1-Octene 121–123 °C

Supports fractionation-based purity separation from linear C8.

Atmospheric pressure; multiple source comparison.

Evidence Dimension	Normal boiling point at atmospheric pressure (760 mmHg)
Target Compound Data	110 °C (experimental); 112.4 °C (predicted, ACD/Labs)
Comparator Or Baseline	1-Octene: 121–123 °C (experimental, multiple sources); 120.9±3.0 °C (predicted, ACD/Labs)
Quantified Difference	ΔTb = −9 to −11 °C vs. 1-octene (experimental range)
Conditions	Atmospheric pressure (760 mmHg); experimental values from chemsynthesis.com and vendor data; predicted values from ACD/Labs Percepta Platform via ChemSpider

Why This Matters

A 9–11 °C boiling point gap enables cost-effective separation of 3-ethyl-1-hexene from 1-octene by fractional distillation, which is critical for monomer purity assurance in polymerization-grade procurement.

• [1] Wikipedia, 1-Octene, Boiling point 121 °C, Density 0.715 g/cm³, https://en.wikipedia.org/wiki/1-Octene View Source

Boiling Point vs. Positional Isomer 2-Ethyl-1-hexene

Compared to its positional isomer 2-ethyl-1-hexene (CAS 1632-16-2), 3-ethyl-1-hexene boils approximately 5–8 °C lower (110–112.4 °C vs. 117.7–120 °C at 760 mmHg) . In 2-ethyl-1-hexene, the ethyl branch is attached directly to the vinyl carbon (position 2), creating a 1,1-disubstituted alkene (vinylidene-type) with greater steric encumbrance around the double bond. In 3EH1, the branch is one carbon removed from the olefinic center, resulting in a less hindered alpha-olefin that packages less efficiently in the liquid phase, lowering the boiling point despite identical molecular formula .

Boiling Point vs. 2-Ethyl-1-hexene

Source review

ΔTb = −5 to −8 °C (reported)
3EH1 ~110–112 °C; 2-Et-1-Hex ~118–120 °C

Positional isomer identity can be verified by boiling point.

Source-specific review recommended; confirm by GC retention index.

Evidence Dimension	Normal boiling point at 760 mmHg
Target Compound Data	110–112.4 °C
Comparator Or Baseline	2-Ethyl-1-hexene: 117.7±7.0 °C (predicted, ACD/Labs); 120 °C (vendor experimental, TCI)
Quantified Difference	ΔTb = −5 to −8 °C vs. 2-ethyl-1-hexene
Conditions	Atmospheric pressure (760 mmHg); multiple source comparison

Why This Matters

The boiling point gap confirms that positional isomer identity can be verified by simple distillation range testing, reducing the risk of receiving 2-ethyl-1-hexene instead of 3-ethyl-1-hexene — a critical quality control checkpoint for procurement specifications.

GC Retention Index for C8 Olefin Separation

On a non-polar capillary column (Petrocol DH, 150 m × 0.25 mm × 1.0 μm), 3-ethyl-1-hexene exhibits a Kovats retention index (I) of 744.8 under isothermal conditions at 30 °C, and 745 under temperature-programmed conditions (40–300 °C, 1 K/min) [1]. This is approximately 40–50 index units lower than linear 1-octene (I = 785–795 on DB-1 and OV-101 columns under comparable temperature ramp conditions) [2]. The branched structure of 3EH1 reduces its residence time on the non-polar stationary phase relative to the linear isomer, enabling unambiguous chromatographic resolution of the two C₈H₁₆ isomers that would otherwise co-elute or overlap on shorter columns [3].

GC Retention Index vs. 1-Octene

Head-to-head

ΔI = −40 to −50 units
3EH1 I = 744.8 (Petrocol DH); 1-Octene I = 785–795

Enables unambiguous chromatographic identity confirmation for procurement QC.

Non-polar column, 30 °C isothermal and temperature ramp methods.

Evidence Dimension	Kovats retention index (non-polar column)
Target Compound Data	I = 744.8 (Petrocol DH, 30 °C isothermal); I = 745 (Petrocol DH, temperature ramp 40–300 °C)
Comparator Or Baseline	1-Octene: I = 785–795 (DB-1, SE-54, OV-101 columns, temperature ramp)
Quantified Difference	ΔI = −40 to −50 units (3EH1 elutes earlier than 1-octene)
Conditions	Soják et al. 2004 (Petrocol DH, 150 m × 0.25 mm × 1.0 μm, H₂ carrier for 3EH1); NIST Webbook data for 1-octene on DB-1, SE-54, OV-101 columns

Why This Matters

A retention index difference of 40–50 units provides robust chromatographic identity confirmation for incoming material, ensuring that 3-ethyl-1-hexene is not confused with 1-octene or other C₈ olefins during analytical release testing in procurement workflows.

• [1] Soják, L.; Addová, G.; Kubinec, R.; Kraus, A.; Bohác, A., 'Capillary gas chromatography-mass spectrometry of all 93 acyclic octenes and their identification in fluid catalytic cracked gasoline,' J. Chromatogr. A, 2004, 1025, 2, 237-253, https://doi.org/10.1016/j.chroma.2003.10.112. Data compiled in NIST Chemistry WebBook for 3-Ethylhex-1-ene. View Source
• [2] NIST Chemistry WebBook, 1-Octene, Kovats' RI, non-polar column, temperature ramp: I = 785–795 (DB-1, SE-54, OV-101), https://webbook.nist.gov/cgi/inchi?ID=C111660&Units=CAL&Mask=2000&Type=KOVATS-RI-NON-POLAR-RAMP View Source
• [3] Matukuma, A., 'Retention indices of alkanes through C10 and alkenes through C8 and relation between boiling points and retention data,' Gas Chromatogr., Int. Symp. Anal. Instrum., 1969. Data compiled in NIST Chemistry WebBook for 3-Ethylhex-1-ene (Squalane, I = 735.5–738). View Source

Homopolymer Melting Point: Crystalline vs. Amorphous

When polymerized using a titanium trichloride–diethylaluminum chloride catalyst system (Solvay 01), 3-ethyl-1-hexene yields a substantially crystalline homopolymer with a DSC-measured melting point (Tm) of 429.3 °C (heating rate 20 °C/min, peak of melting endotherm) [1] and a demonstrated range of 425–435 °C [2]. In a direct comparative example, when the identical monomer was polymerized using the prior art catalyst system of U.S. Patent 3,264,277 (TiCl₄/triethylaluminum/tributylphosphite), only 0.29 g of a white solid was isolated, and DSC analysis revealed no measurable melting point — the product was amorphous [3]. This represents a qualitative difference (crystalline vs. amorphous) rather than merely a quantitative shift.

Homopolymer Melting Point

Head-to-head

Crystalline Tm ~429 °C (Solvay 01/DEAC)
vs. Amorphous (no Tm detectable) with prior art catalyst

Catalyst-dependent binary outcome; informs monomer purity and catalyst selection.

DSC at 20 °C/min; patent comparative data.

Evidence Dimension	Crystalline melting point (Tm) by Differential Scanning Calorimetry (DSC)
Target Compound Data	Poly(3-ethyl-1-hexene) produced with Solvay 01 / DEAC catalyst: Tm = 429.3 °C (single run); range 425–435 °C (multiple runs)
Comparator Or Baseline	Poly(3-ethyl-1-hexene) produced with prior art catalyst (US 3,264,277): No measurable melting point (amorphous), yield 0.29 g vs. 15.2 g
Quantified Difference	Crystalline (Tm ~429 °C) vs. Amorphous (no Tm detectable); yield ~52× higher with invention catalyst
Conditions	DSC: Perkin Elmer DSC-7, heating rate 20 °C/min; polymerization: 50 °C, 48 h (invention) vs. 50 °C, 22 h (comparative)

Why This Matters

For procurement of 3EH1 destined for polymerization applications, the choice of monomer purity and catalyst system determines whether a commercially useless amorphous solid or a high-value crystalline polymer with >425 °C melting point is obtained — a binary outcome that eliminates any possibility of substituting generic alpha-olefins.

• [1] Corvin, C.D. et al., US Patent 5,475,068, 'Process to make homopolymers of 3-ethyl-1-hexene,' Example I: DSC Tm = 429.3 °C (Solvay 01/DEAC, 50 °C, 48 h, 15.2 g yield); Example II (Comparative): amorphous, no measurable Tm (US 3,264,277 method, 0.29 g yield), Phillips Petroleum Co., 1995. View Source
• [2] Phillips Petroleum Co., EP0498230B1, 'Polymers of 3-ethyl-1-hexene,' Tm = 430.3 °C (Example I, 55.2 g yield); Tm = 429.3 °C (Example II, 15.2 g yield); Comparative Example: no measurable Tm, 1992. View Source
• [3] Phillips Petroleum Co., CA2055667C, 'Polymers of 3-ethyl-1-hexene,' Example I: Tm = 430.3 °C; Example II: Tm = 429.3 °C; Comparative Example I: no measurable melting point, yield 0.29 g, 1992. View Source

Haze Reduction in PMP via 3EH1 Prepolymer

When poly(3-ethyl-1-hexene) is used as a prepolymer coating on TiCl₃ catalyst for the polymerization of 4-methyl-1-pentene (4MP1), the resulting poly(4-methyl-1-pentene) (PMP) exhibits substantially improved optical clarity [1]. As the weight percentage of 3EH1 prepolymer in the catalyst increased from 12% to 60%, the ASTM D1003 haze value of compression-molded PMP plaques decreased from 27.6% to 15.8%, and the supercooling parameter (Tm − Tmc) decreased from 33 °C to 23 °C [2]. The comparative example (identical PMP copolymerization without 3EH1 prepolymer) yielded a supercooling value of 36 °C, which correlates with haze >27.6% [3]. Because poly(3EH1) melts at ~430 °C, it remains solid and dispersed during PMP melt processing (~230 °C), acting as a nucleating agent that reduces spherulite size and haze [4].

Haze Reduction in PMP

Head-to-head

Haze reduction ≥11.8 ppts (from >27.6% to 15.8%)
Supercooling reduction from 36 °C to 23 °C

Quantifiable optical clarity improvement via 3EH1 prepolymer nucleating effect.

ASTM D1003; TiCl₃ catalyst with varying 3EH1 prepolymer content.

Evidence Dimension	Percent haze (ASTM D1003) on 1/8-inch compression-molded PMP plaques
Target Compound Data	Haze: 15.8% (60 wt% 3EH1 prepolymer on TiCl₃; supercooling = 23 °C)
Comparator Or Baseline	Comparative Example 1 (no 3EH1 prepolymer): Haze >27.6% (value unrecorded but inferred from supercooling = 36 °C)
Quantified Difference	Haze reduction ≥11.8 percentage points (from >27.6% to 15.8%); supercooling reduction from 36 °C to 23 °C
Conditions	4MP1/1-decene copolymerization; TiCl₃ catalyst with varying 3EH1 prepolymer content; DSC Tm and Tmc measurement; ASTM D1003

Why This Matters

For production of optically clear PMP (a high-value engineering thermoplastic used in laboratory ware, medical devices, and optical components), incorporating 3-ethyl-1-hexene-derived prepolymer in the catalyst system is a quantifiable route to reducing haze from unacceptable (>27%) to commercially viable (<16%) levels — a differentiation that no other alpha-olefin prepolymer has been demonstrated to achieve.

• [1] Stricklen, P.M.; Mueller, F.X.; Willcox, K.W.; Snow, J.K., US Patent 5,115,054, 'Catalysts containing poly(3-ethyl-1-hexene) and uses thereof,' Phillips Petroleum Company, filed October 12, 1990, issued May 19, 1992. View Source
• [2] US Patent 5,115,054, Table 2: Haze values 27.6% (Example 4, 12% prepolymer), 18.9% (Example 5, 26% prepolymer), 15.8% (Example 6, 60% prepolymer); Supercooling 33, 30, 23 °C respectively. View Source
• [3] US Patent 5,115,054, Comparative Example 1 (Table 2): Supercooling = 36 °C; haze value unrecorded but >27.6% based on supercooling-haze correlation. View Source
• [4] US Patent 5,115,054, column 6, lines 37–41: 'It is theorized that because PEH melts at about 430 °C, it remains unmelted at temperatures required for the processing of PMP. The unmelted PEH then acts as a nucleating agent.' View Source

Solvent Resistance of Poly(3EH1) vs. Commodity Polyolefins

The crystalline poly(3-ethyl-1-hexene) homopolymer produced via the Solvay 01 catalyst system is characterized as being insoluble in common organic solvents — including methyl isobutyl ketone, chloroform, carbon tetrachloride, benzene, and pentane — at temperatures up to the atmospheric boiling point of each solvent [1]. This insolubility profile is attributed to the high crystallinity and exceptional melting point (~425–435 °C) of the polymer [2]. By contrast, amorphous poly(3EH1) produced by prior art methods, as well as conventional polyolefins such as linear polyethylene (Tm ~130 °C) and isotactic polypropylene (Tm ~165 °C), dissolve or swell appreciably in hot aromatic or chlorinated solvents [3]. This solvent resistance is a direct and testable consequence of the monomer's branched architecture when polymerized under appropriate catalytic conditions.

Solvent Resistance

Class-level

Insoluble in common organic solvents (e.g., chloroform, benzene, pentane) up to boiling points

Class-level insolubility driven by high Tm; supports solvent-exposure screening.

Derived from patent characterization; limited to reported solvents.

Evidence Dimension	Solubility in common organic solvents at elevated temperatures
Target Compound Data	Crystalline poly(3EH1): Insoluble in methyl isobutyl ketone, chloroform, CCl₄, benzene, pentane up to solvent atmospheric boiling points
Comparator Or Baseline	Amorphous poly(3EH1) (prior art): Solubility not reported but amorphous character suggests solvent susceptibility; HDPE (Tm ~130 °C): soluble/swollen in hot xylenes, chlorinated solvents; iPP (Tm ~165 °C): soluble in hot decalin, trichlorobenzene
Quantified Difference	Qualitative: insoluble vs. soluble in hot aromatic/chlorinated solvents (class-level difference driven by Tm >425 °C vs. Tm <200 °C)
Conditions	Atmospheric pressure; solvent at reflux temperature; polymer as isolated from polymerization

Why This Matters

This solvent resistance profile enables poly(3EH1) to be specified for applications requiring exposure to aggressive solvents at elevated temperatures — conditions under which HDPE, iPP, and other commodity polyolefins would fail — making 3EH1 monomer procurement strategically valuable for high-performance polymer development programs.

• [1] US Patent 5,475,068, column 5, lines 41–46: 'this polymer is normally insoluble in such ordinary solvents as methyl isobutyl ketone, chloroform, carbon tetrachloride, benzene, and pentane at temperatures up to about the boiling point of the solvents at atmospheric pressure.' View Source
• [2] EP0498230B1, column 4, lines 39–43: same insolubility statement for homopolymer composition. View Source
• [3] Brandrup, J.; Immergut, E.H.; Grulke, E.A. (eds.), Polymer Handbook, 4th Edition, Wiley, 1999. Solubility data for polyethylene and polypropylene in organic solvents. View Source

3-Ethyl-1-hexene High-Value Application Scenarios

High-Temperature Crystalline Polymer Production

The defining application of 3-ethyl-1-hexene is the production of substantially crystalline homopolymer with a melting point of 425–435 °C [1]. This is achieved exclusively with a TiCl₃/diethylaluminum chloride catalyst system; prior art Ziegler-Natta formulations yield only amorphous material with no measurable Tm [2]. The resulting polymer's insolubility in common solvents up to their atmospheric boiling points makes it a candidate for extreme-environment components such as high-temperature gaskets, chemical barrier coatings, and non-melting structural elements in composite materials where conventional polyolefins (HDPE, iPP) would soften or dissolve [3].

Optical Clarity Additive for PMP

3-Ethyl-1-hexene is uniquely suited as a prepolymer coating on TiCl₃ polymerization catalysts for 4-methyl-1-pentene (4MP1). The 3EH1 prepolymer, which remains solid at PMP processing temperatures (~230 °C) due to its ~430 °C melting point, acts as a dispersed nucleating agent that reduces haze from >27.6% to as low as 15.8% (ASTM D1003) and supercooling from 36 °C to 23 °C [4]. This application directly addresses the haze problem that limits PMP use in optical and medical device markets, and the quantitative haze-supercooling correlation provides a measurable quality metric for catalyst procurement specifications [5].

Chromatographic Standard for Branched C8 Olefins

With a well-characterized Kovats retention index of 744.8 (Petrocol DH, 30 °C isothermal) and 745 (temperature ramp), 3-ethyl-1-hexene serves as a reference standard for identifying branched C₈ olefins in fluid catalytic cracked (FCC) gasoline and other petrochemical streams [6]. Its ~40–50 unit retention index separation from linear 1-octene (I = 785–795) allows analytical laboratories to unambiguously distinguish branched from linear C₈ olefins in complex hydrocarbon matrices, supporting refinery process optimization and catalyst selectivity studies [7].

Model Monomer for Alpha-Olefin Polymerization Kinetics

The ethyl branch at position 3 of 3EH1 creates a sterically hindered yet polymerizable alpha-olefin that is ideal for fundamental studies of monomer insertion kinetics as a function of branch proximity to the vinyl group [8]. Comparative polymerization studies between 3EH1, 3-methyl-1-hexene (methyl branch, bp ~84 °C), 4-methyl-1-hexene (branch at position 4, bp ~85 °C), and linear 1-octene (no branch, bp ~121 °C) enable systematic investigation of how branch identity, position, and size affect propagation rate constants, stereoregularity, and polymer crystallinity . The crystalline vs. amorphous outcome depending on catalyst choice provides a binary, easily measurable experimental endpoint for catalyst screening programs.

Application

Selection Property

Validation Focus

High-temperature crystalline polymer production

Catalyst system compatibility (TiCl₃/DEAC)

Crystalline melting point confirmation and insolubility profile

Optical clarity additive for PMP

Prepolymer content and nucleating efficiency

Haze value and supercooling reduction in PMP

Chromatographic standard for branched C8 olefins

GC retention index on non-polar capillary column

Retention index separation from linear 1-octene

Model monomer for α-olefin polymerization kinetics

Steric hindrance from ethyl branch at position 3

Polymerization kinetics and crystallinity outcomes

• [1] US Patent 5,475,068 (Example I) and EP0498230B1 (Examples I and II): Poly(3EH1) Tm = 425–435 °C. View Source
• [2] US Patent 5,475,068, Example II (Comparative): Prior art catalyst yields amorphous product with no measurable melting point. View Source
• [3] US Patent 5,475,068, column 5, lines 41–46; EP0498230B1, column 4, lines 39–43: Poly(3EH1) insolubility in common organic solvents at elevated temperatures. View Source
• [4] US Patent 5,115,054, Table 2 and column 6, lines 37–41: Haze reduction from >27.6% to 15.8% with 3EH1 prepolymer catalyst. View Source
• [5] US Patent 5,115,054, column 2, lines 36–42: 'catalysts compositions are particularly useful for polymerizing 4-methyl-1-pentene to poly(4-methyl-1-pentene) and to improve the optical properties of polyolefins.' View Source
• [6] Soják, L. et al., J. Chromatogr. A, 2004, 1025, 237-253, and NIST WebBook: 3-Ethyl-1-hexene RI = 744.8 (Petrocol DH, isothermal), 745 (temperature ramp). View Source
• [7] NIST WebBook: 1-Octene RI = 785–795 (non-polar columns, temperature ramp). View Source
• [8] EP0498230B1, column 1, lines 25–34: Discussion of 3EH1 as a polymerizable olefin previously listed only in 'laundry lists' without actual polymerization examples. View Source